Cas no 93980-63-3 (docosanoic acid, ester with oxydi(propanediol) (3:1))

• Product Name: docosanoic acid, ester with oxydi(propanediol) (3:1)
• CAS No: 93980-63-3
• MF: C₇₂H₁₄₀O₈
• MW: 1133.87722492218
• CID: 1984109
• PubChem ID: 44148859
• Update Time: 2025-04-21

docosanoic acid, ester with oxydi(propanediol) (3:1) Chemical and Physical Properties

Names and Identifiers

• docosanoic acid, ester with oxydi(propanediol) (3:1)
• [3-[3,3-di(docosanoyloxy)propoxy]-1-hydroxypropyl] docosanoate
• EINECS 301-042-5
• 93980-63-3

• Inchi： 1S/C72H140O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-68(73)78-71(76)64-66-77-67-65-72(79-69(74)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)80-70(75)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h71-72,76H,4-67H2,1-3H3
• InChI Key： HVPXPKUGOVJZJH-UHFFFAOYSA-N
• SMILES： O(C(CCOCCC(O)OC(CCCCCCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1133.055
• Monoisotopic Mass: 1133.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 80
• Rotatable Bond Count: 72
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 31.8